Cas no 1160574-33-3 (3-Bromo-2,5-dichlorobenzonitrile)

3-Bromo-2,5-dichlorobenzonitrile structure

1160574-33-3 structure

Product Name:3-Bromo-2,5-dichlorobenzonitrile

CAS No:1160574-33-3

MF:C₇H₂BrCl₂N

MW:250.907478809357

MDL:MFCD11846069

CID:4574274

Update Time:2023-04-05

3-Bromo-2,5-dichlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2,5-dichlorobenzonitrile
- MDL： MFCD11846069
- Inchi： 1S/C7H2BrCl2N/c8-6-2-5(9)1-4(3-11)7(6)10/h1-2H
- InChI Key： PWTKUSJMSXLWML-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC(Cl)=CC(Br)=C1Cl

Computed Properties

Exact Mass: 248.875
Monoisotopic Mass: 248.875
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8A^2

3-Bromo-2,5-dichlorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	037749-250mg	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3		250mg	￡235.00	2022-03-01
Fluorochem	037749-1g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3		1g	￡422.00	2022-03-01
Fluorochem	037749-5g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3		5g	￡1219.00	2022-03-01
eNovation Chemicals LLC	Y1233777-250mg	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	90%	250mg	$485	2024-06-05
eNovation Chemicals LLC	Y1233777-1g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	90%	1g	$795	2024-06-05
eNovation Chemicals LLC	Y1233777-5g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	90%	5g	$2165	2024-06-05
eNovation Chemicals LLC	Y1233777-250mg	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	90%	250mg	$500	2025-02-28
eNovation Chemicals LLC	Y1233777-1g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	90%	1g	$840	2025-02-28
eNovation Chemicals LLC	Y1233777-5g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	90%	5g	$2290	2025-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD589014-1g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	97%	1g	￥3059.0	2023-04-05

3-Bromo-2,5-dichlorobenzonitrile Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

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